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Compound of Interest

Compound Name: Diisopropyl succinate

Cat. No.: B1582463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of

diisopropyl succinate, a key intermediate in various chemical syntheses. The following

information has been compiled to serve as a quick reference for laboratory and development

work.

Core Molecular Data
Diisopropyl succinate is a diester of succinic acid and isopropanol.[1] Its fundamental

molecular attributes are summarized below.

Property Value Source

Molecular Formula C10H18O4 [1][2][3][4]

Molecular Weight 202.25 g/mol [1][2][4][5]

Alternate Molecular Weight 202.2475 g/mol [3]

IUPAC Name dipropan-2-yl butanedioate [2]

CAS Number 924-88-9 [1][2][3]

Chemical Structure and Logical Representation
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To illustrate the connectivity of atoms within the diisopropyl succinate molecule, a logical

diagram is provided below. This representation outlines the core succinate backbone and the

isopropyl ester groups.

Logical Structure of Diisopropyl Succinate
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Caption: Logical Structure of Diisopropyl Succinate

Note: The experimental protocols and signaling pathways requested are not applicable to the

fundamental chemical data of a single molecule like diisopropyl succinate. The provided

information focuses on the core requirements of its molecular weight and formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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